Cas no 3103-38-6 (Glycine,N-(1,3-dioxobutyl)-)

• Product Name: Glycine,N-(1,3-dioxobutyl)-
• CAS No: 3103-38-6
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 317381
• PubChem ID: 76549
• Update Time: 2025-07-18

Glycine,N-(1,3-dioxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(1,3-dioxobutyl)-
• 2-(3-oxobutanoylamino)acetic acid
• N-(ACETOACETYL)GLYCINE,
• 2-(3-Oxobutanamido)acetic acid
• Acetoacetyl-L-glycin
• EINECS 221-459-5
• Glycine,N-(1,3-dioxobutyl)
• N-Acetoacetyl-glycin
• n-acetoacetylglycine
• AKOS010501571
• N-(Acetoacetyl)glycine
• STR00569
• (Acetoacetylamino)acetic acid #
• 3103-38-6
• Glycine, N-(1,3-dioxobutyl)-
• DTXSID0062846
• YFMZKFTUZNTQHV-UHFFFAOYSA-N
• SCHEMBL1055886
• BDBM50299132
• (-)-CAMPHORCARBOXYLICACID
• FT-0629262
• Acetoacetamide, N-carboxymethyl-
• CHEMBL573193
• NS00029014

• Inchi： 1S/C6H9NO4/c1-4(8)2-5(9)7-3-6(10)11/h2-3H2,1H3,(H,7,9)(H,10,11)
• InChI Key： YFMZKFTUZNTQHV-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NCC(=O)O

Computed Properties

• Exact Mass: 159.05300
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -1

Experimental Properties

• Density: 1.27
• Boiling Point: 443.7°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.471
• PSA: 83.47000
• LogP: -0.44280

Additional information on Glycine,N-(1,3-dioxobutyl)-

Research Brief on Glycine,N-(1,3-dioxobutyl)- (CAS: 3103-38-6) in Chemical Biology and Pharmaceutical Applications

Glycine,N-(1,3-dioxobutyl)- (CAS: 3103-38-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure combining glycine and a dioxobutyl moiety, has been investigated for its potential applications in drug design, metabolic studies, and as a building block for more complex pharmaceutical agents. Recent studies have explored its role in modulating enzymatic activity, its pharmacokinetic properties, and its utility in synthetic chemistry pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that Glycine,N-(1,3-dioxobutyl)- could be efficiently modified to introduce pharmacophores that enhance binding affinity to target proteins. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential, showing promising results in inhibiting specific cancer-related kinases with minimal off-target effects.

Further investigations into the metabolic fate of Glycine,N-(1,3-dioxobutyl)- have revealed interesting insights. A recent paper in Biochemical Pharmacology (2024) examined the compound's stability under physiological conditions and its interaction with liver enzymes. The findings indicated that while the compound undergoes rapid hydrolysis in plasma, certain derivatives exhibit improved metabolic stability, making them more suitable for therapeutic applications. This research opens new avenues for developing prodrugs based on this chemical scaffold.

From a synthetic chemistry perspective, advances in the production and purification of Glycine,N-(1,3-dioxobutyl)- have been reported. A 2024 study in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces byproduct formation. The new method employs green chemistry principles, utilizing water as the primary solvent and minimizing the use of hazardous reagents. This development is particularly significant for scaling up production while maintaining environmental sustainability.

The safety profile of Glycine,N-(1,3-dioxobutyl)- has also been a subject of recent investigation. Toxicological studies conducted in 2023 assessed the compound's acute and subchronic toxicity in animal models. Results published in Regulatory Toxicology and Pharmacology indicated that the compound shows low toxicity at therapeutic doses, with no significant adverse effects observed in major organ systems. These findings support further development of this compound for pharmaceutical applications.

Looking forward, researchers are exploring the potential of Glycine,N-(1,3-dioxobutyl)- in targeted drug delivery systems. Preliminary work presented at the 2024 American Chemical Society meeting demonstrated how the compound's structure can be modified to create pH-sensitive conjugates that release active drugs specifically in tumor microenvironments. This approach could significantly improve the therapeutic index of anticancer agents while reducing systemic toxicity.

In conclusion, recent research on Glycine,N-(1,3-dioxobutyl)- (CAS: 3103-38-6) demonstrates its versatility and potential in pharmaceutical development. From its role as a synthetic building block to its applications in drug design and targeted therapies, this compound continues to offer valuable opportunities for innovation in chemical biology and medicine. Future studies will likely focus on optimizing its derivatives for specific therapeutic indications and further elucidating its mechanism of action at the molecular level.